Cas no 1803582-32-2 (2-amino-6-tert-butylphenol hydrochloride)

• Product Name: 2-amino-6-tert-butylphenol hydrochloride
• CAS No: 1803582-32-2
• CID: 4616059
• PubChem ID: 75422058
• Update Time: 2025-06-30

2-amino-6-tert-butylphenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-tert-butylphenol hydrochloride

Additional information on 2-amino-6-tert-butylphenol hydrochloride

Introduction to 2-Amino-6-Tert-Butylphenol Hydrochloride (CAS No. 1803582-32-2)

The compound 2-amino-6-tert-butylphenol hydrochloride (CAS No. 1803582-32-2) is a significant chemical entity with diverse applications in various fields, including pharmaceuticals, materials science, and environmental chemistry. This compound is characterized by its unique structure, which combines an amino group (-NH₂) and a tert-butyl group (-C(CH₃)₃) attached to a phenol ring. The hydrochloride salt form further enhances its stability and solubility properties, making it highly versatile for different industrial and research purposes.

Recent studies have highlighted the potential of 2-amino-6-tert-butylphenol hydrochloride in drug discovery, particularly in the development of novel therapeutic agents targeting neurodegenerative diseases. Researchers have explored its ability to modulate cellular signaling pathways, such as the MAPK/ERK pathway, which is crucial in regulating cell proliferation and survival. These findings underscore the compound's potential as a lead molecule for developing innovative treatments for conditions like Alzheimer's disease and Parkinson's disease.

In addition to its biomedical applications, 2-amino-6-tert-butylphenol hydrochloride has shown promise in materials science. Its unique chemical structure allows for the formation of stable polymeric networks when used as a monomer in polymerization reactions. Recent advancements in green chemistry have also explored its use as a catalyst in environmentally friendly synthesis processes, reducing the reliance on hazardous chemicals traditionally used in industrial settings.

The synthesis of 2-amino-6-tert-butylphenol hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of the amino group is achieved through nucleophilic substitution or reductive amination, followed by the attachment of the tert-butyl group via Friedel-Crafts alkylation. The final step involves protonation with hydrochloric acid to form the hydrochloride salt, ensuring optimal stability and solubility for downstream applications.

From an environmental perspective, 2-amino-6-tert-butylphenol hydrochloride has been studied for its biodegradability and toxicity profiles. Recent research indicates that it exhibits low toxicity to aquatic organisms under standard testing conditions, making it a safer alternative to traditional chemicals used in industrial processes. Furthermore, its biodegradation pathways have been elucidated, providing insights into its environmental fate and potential for sustainable use.

In conclusion, 2-amino-6-tert-butylphenol hydrochloride (CAS No. 1803582-32-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in its synthesis and application methodologies, position it as a valuable tool in both academic research and industrial production. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in shaping future innovations across various sectors.